Cas no 130036-17-8 (2-Formylcinnamic acid)

• Product Name: 2-Formylcinnamic acid
• CAS No: 130036-17-8
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD03840500
• CID: 64034
• PubChem ID: 13628357
• Update Time: 2025-06-10

2-Formylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formylcinnamic acid
• AKOS BAR-2474
• O-FORMYLCINNAMIC ACID
• 2-Formyl
• AKOSBAR2474
• OFORMYLCINNAMICACID
• 2Formyl
• (E)-3-(2-formylphenyl)acrylic acid
• (E)-3-(2-formylphenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(2-formylphenyl)-, (E)- (9CI)
• AKOS025310713
• SCHEMBL2313840
• SCHEMBL2313844
• AS-12469
• D81892
• 28873-89-4
• (2E)-3-(2-formylphenyl)prop-2-enoic acid
• A806007
• CS-0156048
• 130036-17-8
• 2-Propenoic acid, 3-(2-formylphenyl)-
• MFCD03840500
• 2-formylcinnamic acid, AldrichCPR
• (S)-4-Nitrophenyl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• AKOS004116467
• J-017305
• EN300-378199
• J-501878
• 3-(2-Formylphenyl)acrylic acid
• 1229227-22-8
• (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarboxylic Acid 4-Nitrophenyl Ester; p-Nitrophenyl (S)-1-Phenyl-1,2,3,4-tetrahydroisoquinoline-2-cate

• MDL： MFCD03840500
• Inchi： 1S/C10H8O3/c11-7-9-4-2-1-3-8(9)5-6-10(12)13/h1-7H,(H,12,13)/b6-5+
• InChI Key： ZIUMNQBNEUJSSL-AATRIKPKSA-N
• SMILES： O=CC1C=CC=CC=1/C=C/C(=O)O

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: 57-59 ºC
• Boiling Point: 366.477°C at 760 mmHg
• Flash Point: 137.4±24.8 °C
• Refractive Index: 1.66
• PSA: 54.37000
• LogP: 1.59690
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Formylcinnamic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Formylcinnamic acid

Comprehensive Guide to 2-Formylcinnamic Acid (CAS No. 130036-17-8): Properties, Applications, and Industry Insights

2-Formylcinnamic acid (CAS No. 130036-17-8) is a versatile organic compound with a unique molecular structure combining a formyl group and a cinnamic acid backbone. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its dual functional groups, which enable diverse chemical modifications. Researchers and industry professionals frequently search for terms like "2-Formylcinnamic acid synthesis", "CAS 130036-17-8 applications", and "cinnamic acid derivatives", reflecting its growing relevance in synthetic chemistry.

The compound’s physicochemical properties include a molecular formula of C₁₀H₈O₃, a molar mass of 176.17 g/mol, and a melting point range of 180–185°C. Its UV-absorption characteristics make it useful in photochemical studies, while its chelating ability has been explored in catalysis. Recent studies highlight its role as a precursor for heterocyclic compounds, addressing the rising demand for sustainable drug intermediates—a hot topic in green chemistry forums.

In the pharmaceutical sector, 2-Formylcinnamic acid serves as a key building block for antimicrobial and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in designing tyrosinase inhibitors, aligning with the booming market for skin-whitening cosmetics. This connection to cosmeceutical trends has increased its visibility in search queries like "natural tyrosinase inhibitors" and "cinnamic acid in skincare".

From an industrial perspective, the compound’s scalable synthesis via Knoevenagel condensation is frequently discussed in patents. Its biodegradability also aligns with the circular economy movement, a major focus for chemical manufacturers. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, as emphasized in recent Google Scholar citations.

Emerging applications include its use in organic electronics, where its conjugated double bonds contribute to charge transport properties. With the global OLED market projected to reach $80 billion by 2026, this niche application has spurred searches for "cinnamic acid derivatives in semiconductors". Environmental scientists also investigate its photodegradation pathways, responding to concerns about persistent organic pollutants.

Regulatory compliance remains straightforward for 2-Formylcinnamic acid, as it falls outside REACH restriction lists. However, proper MSDS documentation is recommended for industrial handling. The compound’s low ecotoxicity (as per OECD 201 guidelines) makes it attractive for bio-based product development, a trending topic in LinkedIn’s chemical innovation groups.

Future research directions may explore its enzyme-binding mechanisms or nanomaterial functionalization, areas generating buzz in academic conferences. For procurement specialists, understanding supply chain dynamics (especially post-pandemic raw material shortages) is crucial—a pain point reflected in search volumes for "CAS 130036-17-8 suppliers" and "cinnamic acid price trends".